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Compound of Interest

Compound Name: 4-(Benzyloxy)phenethyl decanoate

CAS No.: 848484-93-5

Cat. No.: B1532513

Get Quote

This technical guide provides a detailed analysis of the spectroscopic data for 4-
(Benzyloxy)phenethyl decanoate, a compound of interest for researchers and professionals

in drug development and materials science. Given the limited availability of a complete, publicly

accessible experimental dataset for this specific molecule, this guide synthesizes predicted

spectroscopic data based on established principles and data from analogous structures. This

approach offers a robust framework for the characterization and quality control of 4-
(Benzyloxy)phenethyl decanoate.

Molecular Structure and Properties
4-(Benzyloxy)phenethyl decanoate (CAS No: 848484-93-5) is an ester combining a

benzyloxy-substituted phenethyl alcohol with decanoic acid.[1] Its molecular formula is

C₂₅H₃₄O₃, with a corresponding molecular weight of approximately 382.54 g/mol .[2] The

compound is typically a white to light yellow solid at room temperature.[3][4]
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Sample Preparation

Data Acquisition Data Processing

~5-10 mg of
4-(Benzyloxy)phenethyl decanoate

Vortex to dissolve

~0.7 mL of CDCl₃
(with 0.03% TMS)

Transfer to
5 mm NMR tube

400 MHz NMR Spectrometer Lock on Deuterium Signal Shim Magnet Field
Acquire ¹H Spectrum

(e.g., 16 scans)
Acquire ¹³C Spectrum

(e.g., 1024 scans)
Raw FID Data Fourier Transform Phase Correction Baseline Correction Calibrate to TMS (0 ppm) Integration (¹H)

Click to download full resolution via product page

Caption: A typical workflow for acquiring NMR spectra.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful tool for identifying the functional groups present in a

molecule. [4]The IR spectrum of 4-(Benzyloxy)phenethyl decanoate is expected to be

dominated by strong absorptions from the ester group and the aromatic rings.

Predicted FT-IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Assignment
Rationale/Referenc
e

~3030 Medium Aromatic C-H Stretch

Characteristic of sp²

C-H bonds in the

benzene rings.

~2925, 2855 Strong Aliphatic C-H Stretch

Asymmetric and

symmetric stretching

of the CH₂ and CH₃

groups in the

decanoate and

phenethyl moieties. A

compound with a long

alkyl chain showed

similar strong

absorptions at 2919

and 2847 cm⁻¹. [2]

~1735 Strong C=O Stretch (Ester)

The carbonyl stretch

is a very strong and

characteristic

absorption for esters,

typically found around

1750-1735 cm⁻¹. [5]

~1610, 1510 Medium
C=C Stretch

(Aromatic)

Skeletal vibrations of

the aromatic rings.

~1240 Strong
Asymmetric C-O-C

Stretch (Ester)

Esters typically show

two C-O stretching

bands. This is the

asymmetric stretch.

[5]

~1170 Strong
Symmetric C-O-C

Stretch (Ester)

The symmetric C-O

stretch in esters. [5]
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~1100 Medium Ar-O-C Stretch (Ether)

Stretching vibration of

the benzylic ether

linkage.

~740, 695 Strong
C-H Out-of-Plane

Bending

Characteristic of

monosubstituted

benzene (from the

benzyl group).

Experimental Protocol for FT-IR Spectroscopy

Sample Preparation (ATR) Data Acquisition Data Processing

Small amount of solid
4-(Benzyloxy)phenethyl decanoate

Place on ATR Crystal FTIR Spectrometer
Collect Background Spectrum

(clean ATR crystal)
Collect Sample Spectrum

(e.g., 32 scans)
Raw Interferogram Fourier Transform ATR and Baseline Correction Final Transmittance/%T Spectrum

Click to download full resolution via product page

Caption: Workflow for obtaining an FT-IR spectrum using an ATR accessory.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Predicted Mass Spectrum (Electron Ionization - EI)
Upon electron ionization, 4-(Benzyloxy)phenethyl decanoate is expected to produce a

molecular ion peak (M⁺˙) and several characteristic fragment ions.
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m/z Proposed Fragment Rationale/Reference

382 [C₂₅H₃₄O₃]⁺˙ Molecular ion (M⁺˙).

213 [C₁₅H₁₃O]⁺

Fragment resulting from the

cleavage of the ester bond,

retaining the

benzyloxyphenethyl portion.

155 [C₁₀H₁₉O]⁺

Decanoyl cation, formed by

cleavage of the bond between

the carbonyl carbon and the

phenethyl oxygen. A common

fragmentation for esters. [6]

127 [C₁₀H₁₉]⁺
Decyl cation, from loss of CO

from the decanoyl cation.

105 [C₇H₅O]⁺
Benzoyl cation, can arise from

rearrangements.

91 [C₇H₇]⁺

Tropylium ion, a very stable

fragment characteristic of

benzyl groups.

Key Fragmentation Pathways

Pathway 1

Pathway 2

[M]⁺˙
m/z = 382

[C₁₅H₁₃O]⁺
m/z = 213

- C₁₀H₁₉O₂

[C₁₀H₁₉O]⁺
m/z = 155

- C₁₅H₁₅O

[C₇H₇]⁺
m/z = 91

- C₈H₆O

[C₁₀H₁₉]⁺
m/z = 127

- CO

Click to download full resolution via product page
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Caption: Predicted major fragmentation pathways for 4-(Benzyloxy)phenethyl decanoate in

EI-MS.

Experimental Protocol for Mass Spectrometry

Sample Introduction Mass Analysis Data Output

Dilute solution of
4-(Benzyloxy)phenethyl decanoate
in a volatile solvent (e.g., MeOH)

Direct infusion or
GC injection

Electron Ionization (EI)
(70 eV)

Quadrupole or
Time-of-Flight (TOF)

Mass Analyzer
Electron Multiplier

Mass Spectrum
(Relative Abundance vs. m/z)

Click to download full resolution via product page

Caption: A generalized workflow for obtaining an EI mass spectrum.

Conclusion
This technical guide provides a comprehensive overview of the expected spectroscopic

characteristics of 4-(Benzyloxy)phenethyl decanoate. By combining theoretical predictions

with data from analogous compounds, a detailed and scientifically grounded framework for the

NMR, IR, and MS analysis of this molecule has been established. These data and protocols

can serve as a valuable resource for researchers in the synthesis, purification, and application

of this and structurally related compounds, ensuring product quality and facilitating further

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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